2-(2,4-dichlorophenoxy)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C18H20Cl2N4O2/c19-14-2-3-16(15(20)10-14)26-12-17(25)23-11-13-4-8-24(9-5-13)18-21-6-1-7-22-18/h1-3,6-7,10,13H,4-5,8-9,11-12H2,(H,23,25)
• InChI Key: QEVZSVULYNUMGE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)COC2=C(C=C(C=C2)Cl)Cl)C3=NC=CC=N3
• Molecular Formula: C18H20Cl2N4O2
• Molecular Weight: 395.3 g/mol
• CAS No.: 1235165-10-2

Description

2-(2,4-dichlorophenoxy)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H20Cl2N4O2 and its molecular weight is 395.28. The purity is usually 95%.
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Scientific Research Applications

Wastewater Treatment and Environmental Impact

Research into the treatment of wastewater from the pesticide industry identifies a variety of compounds, including 2,4-dichlorophenoxyacetic acid (2,4-D) and related chemicals, that require effective removal methods to prevent environmental contamination. Biological processes and granular activated carbon have been shown to remove these compounds by 80-90%, highlighting the importance of evaluating these treatments experimentally for design, efficiency, and cost assessment (Goodwin et al., 2018).

Chemical Synthesis and Drug Development

The synthesis of bioactive molecules often involves the modification of aromatic rings, a principle that may apply to the compound . Thiophene analogues of carcinogens have been synthesized and evaluated for potential carcinogenicity, providing insights into the chemical behavior and biological activities of structurally similar compounds (Ashby et al., 1978).

Analytical and Environmental Chemistry

Studies on the toxicity and environmental behavior of 2,4-D, a related chemical, offer insights into the challenges of assessing and managing the impact of chlorophenoxy compounds. These include their persistence, bioaccumulation potential, and toxic effects on non-target organisms, which are critical considerations for any chemical compound with potential environmental exposure (Zuanazzi et al., 2020).